Cas no 872366-63-7 (3-fluoro-2-nitrobenzaldehyde)

3-fluoro-2-nitrobenzaldehyde Properties

Names and Identifiers

• 3-fluoro-2-nitrobenzaldehyde
• 3-Fluoro-2-nitro-benzaldehyde
• 3-Fluoro-2-nitrobenzaldehyde (ACI)
• DTXSID60625819
• MFCD11111001
• SY105429
• 872366-63-7
• Benzaldehyde, 3-fluoro-2-nitro-
• SB39245
• Z1198314267
• CS-0157230
• DB-076893
• RJXDOIOYJGQGQH-UHFFFAOYSA-N
• EN300-122170
• SCHEMBL103025
• AKOS006307174
• +Expand

• MDL： MFCD11111001
• InChIKey： RJXDOIOYJGQGQH-UHFFFAOYSA-N
• Inchi： 1S/C7H4FNO3/c8-6-3-1-2-5(4-10)7(6)9(11)12/h1-4H
• SMILES： O=CC1C([N+](=O)[O-])=C(F)C=CC=1

Computed Properties

• Exact Mass: 169.01752115g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 169.01752115g/mol
• Heavy Atom Count: 12
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 62.9Ų